Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)-

• CAS RN: 125414-52-0
• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol
• IUPAC Name: tert-butyl N-[(2R)-2-methyl-1-oxobut-3-yn-2-yl]carbamate
• InChI: InChI=1S/C10H15NO3/c1-6-10(5,7-12)11-8(13)14-9(2,3)4/h1,7H,2-5H3,(H,11,13)/t10-/m1/s1
• InChI Key: RWJZHLYGNXQELX-SNVBAGLBSA-N
• Isomeric SMILES: C[C@](C=O)(C#C)NC(=O)OC(C)(C)C
• SMILES: CC(C)(C)OC(=O)NC(C)(C=O)C#C
• synonyms: Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)-

Description

Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)-, also known as carbofuran, is a highly toxic insecticide that has been widely used in agriculture for pest control. It is a cholinesterase inhibitor, which means that it interferes with the normal functioning of the nervous system by preventing the breakdown of acetylcholine, a neurotransmitter that plays a crucial role in the transmission of nerve impulses.

Mechanism of Action

Carbofuran works by inhibiting the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine in the nervous system. This leads to an accumulation of acetylcholine, which overstimulates the nerve cells and causes a range of symptoms, including muscle tremors, convulsions, and respiratory failure.
Biochemical and Physiological Effects:
Carbofuran exposure has been shown to cause a range of biochemical and physiological effects in animals and humans. These include changes in neurotransmitter levels, oxidative stress, DNA damage, and immune system dysfunction. Long-term exposure to Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- has been linked to increased risk of cancer and neurological disorders.

Advantages and Limitations for Lab Experiments

Carbofuran has been used in laboratory experiments to study the effects of cholinesterase inhibition on the nervous system. It has also been used to develop new methods for detecting cholinesterase inhibitors in environmental samples. However, due to its high toxicity, Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- poses a significant risk to researchers and must be handled with extreme caution.

Future Directions

Future research on Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- should focus on developing safer and more effective alternatives to this highly toxic insecticide. This may involve exploring new methods for pest control, such as biological control or integrated pest management. Additionally, research should continue to investigate the long-term health effects of Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- exposure and develop new methods for detecting and monitoring its presence in the environment.

Synthesis Methods

Carbofuran is synthesized by the reaction of 2,3-dihydro-2,2-dimethyl-7-benzofuranol with N-methyl-N-[(methylamino)carbonyl]oxy]-2-propynylamine in the presence of a catalyst such as sodium hydroxide. The resulting product is then treated with tert-butyl chloroformate to form the tert-butyl ester of Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)-.

Scientific Research Applications

Carbofuran has been extensively studied for its use as an insecticide in agriculture. It is effective against a wide range of pests, including aphids, thrips, and mites, and has been used to control pests in crops such as corn, soybeans, and cotton. However, due to its high toxicity, Carbamic acid, (1-formyl-1-methyl-2-propynyl)-, 1,1-dimethylethyl ester, (R)- has been banned or restricted in many countries.